Cas no 126400-81-5 (Pyrazine, tetramethyl-, monohydrochloride)

• Product Name: Pyrazine, tetramethyl-, monohydrochloride
• CAS No: 126400-81-5
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 1223912
• PubChem ID: 156709
• Update Time: 2025-10-31

Pyrazine, tetramethyl-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrazine, tetramethyl-, monohydrochloride
• Pyrazine, 2,3,5,6-tetramethyl-, hydrochloride (1:1)
• 126400-81-5
• Pyrazine, tetramethyl-, hydrochloride
• AS-16022
• 76494-51-4
• MFCD01109103
• AC-8350
• 2,3,5,6-tetramethylpyrazine,hydrochloride
• SCHEMBL583535
• Ligustrazine HCl
• 7YYD00RL0S
• CCG-266378
• CHEBI:228884
• AKOS006227644
• LIGUSTRAZINE XHCL
• Ligustrazine Hydrochloride ,(S)
• UNII-7YYD00RL0S
• Chuanxiongzine hydrochloride;Tetramethylpyrazine hydrochloride
• DA-54925
• Ligustrazine hydrochloride [WHO-DD]
• EN300-7512774
• 2,3,5,6-tetramethylpyrazine;hydrochloride
• chuanxiongzine hydrochloride
• Tetramethylpyrazine--hydrogen chloride (1/1)
• tetramethylpyrazine hydrochloride
• 2,3,5,6-tetramethylpyrazine hydrochloride
• Ligustrazine (hydrochloride)
• DTXSID20997867
• s3775
• Ligustrazine hydrochloride
• CHEMBL1939729

• MDL： MFCD01109103
• Inchi： 1S/C8H12N2.ClH/c1-5-6(2)10-8(4)7(3)9-5;/h1-4H3;1H
• InChI Key： RQKFOGXUTRDQPB-UHFFFAOYSA-N
• SMILES： CC1=NC(C)=C(C)N=C1C.Cl

Computed Properties

• Exact Mass: 172.0767261g/mol
• Monoisotopic Mass: 172.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 87.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrazine, tetramethyl-, monohydrochloride

Pyrazine, Tetramethyl-, Monohydrochloride: A Comprehensive Overview

Pyrazine, Tetramethyl-, Monohydrochloride (CAS No. 126400-81-5) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also referred to as Tetramethylpyrazine Hydrochloride, belongs to the class of pyrazines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The tetramethyl substitution on the pyrazine ring imparts distinct chemical and physical characteristics, making it a subject of interest in various fields such as materials science, pharmacology, and catalysis.

The chemical structure of Tetramethylpyrazine Hydrochloride consists of a pyrazine ring with four methyl groups attached to the nitrogen atoms and the adjacent carbons. This substitution pattern not only stabilizes the molecule but also enhances its solubility in organic solvents, making it suitable for a wide range of applications. The hydrochloride form of the compound is particularly useful in pharmaceutical settings, where it can serve as a salt for improved bioavailability.

Recent studies have explored the synthesis methods of Tetramethylpyrazine Hydrochloride, focusing on optimizing reaction conditions to achieve higher yields and purity. One notable approach involves the cyclization of suitable precursors under controlled thermal or catalytic conditions. Researchers have also investigated the use of microwave-assisted synthesis, which has shown promise in reducing reaction times while maintaining product quality.

In terms of applications, Tetramethylpyrazine Hydrochloride has demonstrated potential in the field of materials science as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing MOFs with tailored properties for gas storage, catalysis, and sensing applications.

The compound has also found relevance in the pharmaceutical industry, where it is being explored as a potential drug candidate or intermediate. Its unique electronic properties make it a promising candidate for designing molecules with specific bioactivity. For instance, studies have shown that derivatives of Tetramethylpyrazine Hydrochloride exhibit antioxidant and anti-inflammatory properties, suggesting their potential use in therapeutic agents.

Moreover, Tetramethylpyrazine Hydrochloride has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has opened avenues for its use in asymmetric catalysis and enantioselective reactions. Researchers have reported that certain metal complexes derived from this compound exhibit high catalytic activity in reactions such as alkene epoxidation and cyclopropanation.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of Tetramethylpyrazine Hydrochloride. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with other molecules, paving the way for rational design of new materials and drugs based on this compound.

In conclusion, Pyrazine, Tetramethyl-, Monohydrochloride (CAS No. 126400-81-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.